Cas no 477487-64-2 (pentyl 5-(4-bromobenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate)

• Product Name: pentyl 5-(4-bromobenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate
• CAS No: 477487-64-2
• MF: C₂₁H₂₂BrNO₅S
• MW: 480.372084140778
• CID: 6438103
• Update Time: 2025-05-24

pentyl 5-(4-bromobenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• pentyl 5-(4-bromobenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate
• pentyl 5-((4-bromophenyl)sulfonamido)-2-methylbenzofuran-3-carboxylate
• 3-Benzofurancarboxylic acid, 5-[[(4-bromophenyl)sulfonyl]amino]-2-methyl-, pentyl ester

• Inchi： 1S/C21H22BrNO5S/c1-3-4-5-12-27-21(24)20-14(2)28-19-11-8-16(13-18(19)20)23-29(25,26)17-9-6-15(22)7-10-17/h6-11,13,23H,3-5,12H2,1-2H3
• InChI Key： OGNYOZWWBQVCDV-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(NS(C3=CC=C(Br)C=C3)(=O)=O)C=C2C(C(OCCCCC)=O)=C1C

Experimental Properties

• Density: 1.447±0.06 g/cm3(Predicted)
• Boiling Point: 572.7±60.0 °C(Predicted)
• pka: 7.57±0.30(Predicted)

Additional information on pentyl 5-(4-bromobenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate

Introduction to Pentyl 5-(4-bromobenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate (CAS No. 477487-64-2)

Pentyl 5-(4-bromobenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate (CAS No. 477487-64-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, represents a promising candidate for further exploration in medicinal chemistry. Its unique chemical properties make it a subject of interest for scientists seeking to develop novel therapeutic agents.

The molecular structure of Pentyl 5-(4-bromobenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate encompasses several key functional groups, including a benzofuran core, a bromobenzene sulfonamide moiety, and a pentyl ester group. These components contribute to its diverse reactivity and potential biological activity. The benzofuran scaffold is particularly noteworthy, as it is a common structural motif found in many bioactive molecules, often associated with properties such as anti-inflammatory and antimicrobial effects.

In recent years, there has been a growing interest in the development of sulfonamide derivatives due to their broad spectrum of biological activities. The sulfonamide group in Pentyl 5-(4-bromobenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate is strategically positioned to interact with various biological targets, making it a valuable component for drug design. The presence of the bromobenzene ring further enhances its potential utility, as bromine substituents are known to influence the pharmacokinetic and pharmacodynamic properties of molecules.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Current research indicates that benzofuran derivatives exhibit neuroprotective properties, which are crucial for addressing conditions such as Alzheimer's disease and Parkinson's disease. The sulfonamide moiety may also contribute to these effects by modulating neurotransmitter activity and inhibiting inflammatory pathways. These findings suggest that Pentyl 5-(4-bromobenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate could serve as a lead compound for the development of novel therapeutics in this domain.

The synthesis of Pentyl 5-(4-bromobenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves key transformations such as sulfonation, condensation, and esterification, each requiring precise control to achieve high yields and purity. Advanced synthetic techniques, including catalytic methods and flow chemistry, have been explored to optimize these processes. These efforts not only enhance the efficiency of production but also contribute to the scalability of the compound for future industrial applications.

Evaluation of the pharmacological profile of Pentyl 5-(4-bromobenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate has revealed several promising characteristics. In vitro studies have demonstrated its ability to interact with specific enzymes and receptors involved in disease pathways. For instance, preliminary data suggest that it may inhibit certain kinases associated with cancer progression, highlighting its potential as an anticancer agent. Additionally, its interaction with inflammatory mediators indicates a possible role in modulating immune responses.

The toxicological assessment of this compound is also an essential aspect of its development. Comprehensive studies have been conducted to evaluate its safety profile, including acute toxicity tests and long-term exposure assessments. These studies have provided valuable insights into its potential side effects and dosing requirements. The results are crucial for ensuring that any future therapeutic applications are both safe and effective for patients.

The regulatory landscape surrounding the use of Pentyl 5-(4-bromobenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate is another critical consideration. Compliance with international guidelines and standards is necessary for its approval as a drug or a research chemical. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies are essential to navigate these requirements effectively. This multidisciplinary approach ensures that the compound meets the necessary criteria for safety, efficacy, and quality before being utilized in clinical settings.

In conclusion, Pentyl 5-(4-bromobenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate (CAS No. 477487-64-2) represents a significant advancement in pharmaceutical research. Its unique molecular structure and diverse functional groups make it a versatile tool for developing novel therapeutic agents. Ongoing studies continue to uncover its potential applications in treating various diseases, particularly neurological disorders. As research progresses, this compound is poised to play a pivotal role in shaping the future of medicinal chemistry.